Cas no 6302-53-0 (3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine)

• Product name: 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine
• CAS No: 6302-53-0
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD00090296
• CID: 1075114
• PubChem ID: 238079

3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine
• 2-(3-pyridinyl)-2-imidazoline
• 2-(3-Pyridyl)-2-imidazoline
• 2-(3-pyridyl)imidazoline
• 3-(4,5-Dihydro-1H-imidazol-2-yl)-pyridin
• 3-(4,5-dihydro-1H-imidazol-2-yl)-pyridine
• 4,5-dihydro-2-(pyridin-3-yl)-1H-imidazole
• AC1L606Z
• AC1Q1I6M
• AC1Q4WWG
• CHEMBL14049
• NSC42226
• pyridine, 3-(4,5-dihydro-1h-imidazol-2-yl)-
• SureCN2427129
• DTXSID40285551
• G31682
• EN300-28870
• BDBM50473167
• 6302-53-0
• A834160
• F2197-0079
• Z275361154
• STK662360
• SCHEMBL2427129
• AKOS001443891
• NSC-42226
• DTXCID60236702

• MDL： MFCD00090296
• Inchi： InChI=1S/C8H9N3/c1-2-7(6-9-3-1)8-10-4-5-11-8/h1-3,6H,4-5H2,(H,10,11)
• InChI Key： MBRFGGHJIHPHGK-UHFFFAOYSA-N
• SMILES： C1(C2=NCCN2)=CC=CN=C1

Computed Properties

• Exact Mass: 147.08000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 277.8°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.656
• PSA: 37.28000
• LogP: 0.19580

3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine Security Information

• HazardClass：IRRITANT

3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine

3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine: A Comprehensive Overview

3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine, also known by its CAS number 6302-53-0, is a heterocyclic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural properties and potential for use in drug discovery, material science, and synthetic chemistry. The molecule consists of a pyridine ring fused with a dihydroimidazole moiety, which contributes to its versatile reactivity and functionalization possibilities.

The synthesis of 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance yield and reduce environmental impact. These methods not only improve the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated that 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine exhibits bioactivity against certain enzymes and receptors, making it a potential lead compound for drug development. For instance, research published in 2023 highlighted its ability to inhibit kinase activity, which is crucial in the treatment of cancer and inflammatory diseases. This finding underscores the importance of further investigation into its therapeutic potential.

Beyond pharmacology, 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine has also been explored in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent studies have reported the successful incorporation of this compound into metal-organic frameworks (MOFs), which exhibit enhanced catalytic activity and stability under harsh conditions. Such applications highlight the versatility of this compound across multiple disciplines.

The structural versatility of 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine also makes it an attractive candidate for synthetic chemistry. Its dihydroimidazole ring can undergo various transformations, enabling the construction of complex molecular architectures. For example, researchers have utilized this compound as a building block for constructing polycyclic compounds with intricate topologies. These advancements not only expand the scope of synthetic methodologies but also pave the way for the discovery of novel compounds with unique properties.

In conclusion, 3-(4,5-Dihydro-1H-imidazol-2-yl)pyridine, CAS number 6302-53-0, is a multifaceted compound with significant potential in diverse areas of chemistry. Its structural features and reactivity make it a valuable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing chemical research and innovation.